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Introduction

Rapamycin, also known as Sirolimus, is a macrolide compound that is a potent and specific
inhibitor of the mammalian target of rapamycin (mTOR), a crucial serine/threonine kinase
involved in regulating cell growth, proliferation, and survival.[1] Due to its central role in cell
signaling, rapamycin is extensively used in research to study cellular processes such as
autophagy and cell cycle progression. Accurate and reproducible experimental results hinge on
the proper preparation and handling of rapamycin solutions, with solubility and stability in the
chosen solvent being critical parameters. Dimethyl sulfoxide (DMSO) is a common solvent for
preparing concentrated stock solutions of rapamycin for in vitro and in vivo studies. These
application notes provide a comprehensive overview of the solubility and stability of rapamycin
in DMSO, along with detailed protocols for its preparation, storage, and analysis.

Quantitative Data Summary

The solubility and stability of rapamycin in DMSO have been reported across various sources.
The following tables summarize the key quantitative data to provide a consolidated reference.

Table 1: Solubility of Rapamycin in DMSO

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15585311?utm_src=pdf-interest
https://www.benchchem.com/pdf/Protocol_for_the_Preparation_of_Rapamycin_Solutions_for_Cell_Culture.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Solubility (mg/mL)

Molar Concentration (mM)

Source

10 ~10.9 Cayman Chemical[2]
>100 ~109 BenchChem[3]

200 ~218 BPS Bioscience[4]
257.5 ~281.7 TargetMol[5]

18.28 20 Tocris Bioscience[6]
40 ~43.8 BPS Bioscience[7]
100 ~109.4 Selleck Chemicals[8]

Note: The molar concentration is calculated based on the molecular weight of rapamycin

(914.17 g/mol).

Table 2: Stability of Rapamycin in DMSO

Storage Condition

Stability Period

Source

Solid at -20°C

>4 years

Cayman Chemical[2]

Solid at -20°C

At least 12 months

BPS Bioscience[4]

Solution in DMSO at -20°C

Up to 2 months

BPS Bioscience[7]

Solution in DMSO at -20°C or
-80°C

Up to 3 months

BenchChem[3]

Solution in DMSO at 37°C

Subiject to degradation

ResearchGate[9]

Signaling Pathway

Rapamycin exerts its biological effects by inhibiting the mTOR signaling pathway. The following

diagram illustrates the simplified mTOR pathway and the point of inhibition by rapamycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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